N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide

• IUPAC Name: N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C13H16N4O/c1-9(11-8-15-17(3)10(11)2)16-13(18)12-6-4-5-7-14-12/h4-9H,1-3H3,(H,16,18)
• InChI Key: YQDOFCINXSYWKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C(C)NC(=O)C2=CC=CC=N2
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a protein that is found in the outer mitochondrial membrane of various cells, including immune cells and glial cells. DPA-714 has been widely used in scientific research due to its ability to bind to TSPO and its potential role in various biological processes.

Mechanism of Action

N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide binds to TSPO, which is thought to modulate the activity of various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway. This modulation can lead to changes in gene expression and cellular function, ultimately leading to the observed biological effects of N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide.
Biochemical and Physiological Effects:
N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide has been shown to have various biochemical and physiological effects, including the modulation of immune cell activity and the regulation of oxidative stress. N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide has also been shown to have potential neuroprotective effects and has been studied as a potential treatment for various neurological diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide in lab experiments is its specificity for TSPO. This allows for the selective modulation of TSPO activity without affecting other signaling pathways. However, one limitation of using N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide is its potential toxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are various future directions for the use of N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide in scientific research, including the development of more specific ligands for TSPO and the study of the role of TSPO in various diseases. N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide has also shown potential as a diagnostic tool for various diseases, and future research may focus on its use in this capacity. Additionally, further research is needed to fully understand the mechanism of action of N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide and its effects on various signaling pathways.

Synthesis Methods

N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide can be synthesized using a variety of methods, including the reaction of 2-chloronicotinic acid with 1,5-dimethyl-4-amino-pyrazole, followed by the conversion of the resulting intermediate to N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide using carboxylic acid derivatives.

Scientific Research Applications

N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide has been used in various scientific research studies due to its ability to bind to TSPO. TSPO has been implicated in various biological processes, including apoptosis, inflammation, and oxidative stress. N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]pyridine-2-carboxamide has been used to study the role of TSPO in these processes and has shown potential as a diagnostic tool for various diseases, including Alzheimer's disease and cancer.